1-[(2,3,5,6-Tetramethylphenyl)sulfonyl]piperidine-4-carbohydrazide

• IUPAC Name: 1-(2,3,5,6-tetramethylphenyl)sulfonylpiperidine-4-carbohydrazide
• InChI: InChI=1S/C16H25N3O3S/c1-10-9-11(2)13(4)15(12(10)3)23(21,22)19-7-5-14(6-8-19)16(20)18-17/h9,14H,5-8,17H2,1-4H3,(H,18,20)
• InChI Key: HTEHWCRLGCXUJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)N2CCC(CC2)C(=O)NN)C)C
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

1-(2,3,5,6-Tetramethylphenyl)sulfonyl]piperidine-4-carbohydrazide (TMP-SPC) is an important and versatile synthetic compound with a wide range of applications. It is a heterocyclic compound composed of a piperidine ring and a sulfonyl group. TMP-SPC has been widely used in the fields of organic synthesis, medicinal chemistry, and biochemistry due to its unique properties.

Scientific Research Applications

1. Enzyme Inhibition and Molecular Docking Studies

• A study synthesized N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives and evaluated their acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzyme inhibition activities. Molecular docking was also performed to examine their binding interactions with AChE and BChE human proteins, confirming their potential as excellent inhibitors for these enzymes (Khalid, Rehman, & Abbasi, 2014).

2. Anticancer Potential of Piperidine-4-carboxylic Acid Ethyl Ester-Appended 1,3,4-Oxadiazole Hybrids

• Another research synthesized and evaluated piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids as anticancer agents. Compounds showed promising anticancer activity, especially against certain cancer cell lines, suggesting potential therapeutic applications (Rehman et al., 2018).

3. Potential Drug Candidates for Type II Diabetes

• S-substituted derivatives of 1,2,4-triazol-3-thiol, including piperidinyl derivatives, were synthesized and evaluated for their biological potential. These derivatives were found to be potent inhibitors of the α-glucosidase enzyme, suggesting their utility as new drug candidates for type II diabetes (ur-Rehman et al., 2018).

4. Antibacterial Potential of N-Substituted Derivatives

• A study synthesized N-substituted derivatives of 1,3,4-oxadiazole and evaluated their antibacterial activity. The compounds exhibited moderate to high antibacterial activity, indicating their potential as antibacterial agents (Khalid et al., 2016).

5. Antioxidant and Anticholinesterase Activities of Sulfonyl Hydrazones

• Research on sulfonyl hydrazone compounds, including piperidine derivatives, showed significant antioxidant and anticholinesterase activities. This indicates their potential in treating oxidative stress-related diseases and cholinesterase-inhibitor-related disorders (Karaman et al., 2016).

6. Antimicrobial Activity of Novel Piperidinyl Derivatives

• Piperidinyl derivatives were synthesized and evaluated for their efficacy as antimicrobial agents against pathogens of Lycopersicon esculentum. Some compounds showed significant potent antimicrobial activities, highlighting their potential in agricultural and pharmaceutical applications (Vinaya et al., 2009).